Cas no 1134643-88-1 (Potassium (2Z)-2-Buten-2-yltrifluoroborate)

• Product Name: Potassium (2Z)-2-Buten-2-yltrifluoroborate
• CAS No: 1134643-88-1
• MF: C₄H₇BF₃K
• MW: 162.00289273262
• MDL: MFCD16621473
• CID: 2603988
• PubChem ID: 329763746
• Update Time: 2025-05-24

Potassium (2Z)-2-Buten-2-yltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• PotassiuM (Mix)-2-buten-2-yltrifluoroborate
• Potassium (2Z)-2-buten-2-yl(trifluoro)borate(1-)
• Potassium (2Z)-2-buten-2-yltrifluoroborate, >=95%
• potassium (2Z)-2-butene-2-yltrifluoroborate
• EN300-7546707
• potassium [(2Z)-but-2-en-2-yl]trifluoroboranuide
• Potassium (2Z)-2-buten-2-yltrifluoroborate
• Potassium but-2-en-2-yltrifluoroborate
• 1134643-88-1
• AKOS026673923
• IFJZXYDBLMMRCO-BJILWQEISA-N
• potassium (but-2-en-2-yl)trifluoroboranuide
• potassium;[(Z)-but-2-en-2-yl]-trifluoroboranuide
• AS-65900
• Potassium (Z)-2-Buten-2-yltrifluoroborate
• MFCD16621473
• EN300-7395161
• Potassium (Z)-but-2-en-2-yltrifluoroborate
• CS-0129608
• Potassium(Z)-but-2-en-2-yltrifluoroborate
• Potassium (but-2-en-2-yl)trifluoroborate
• Potassium (2Z)-2-Buten-2-yltrifluoroborate

• MDL： MFCD16621473
• Inchi： 1S/C4H7BF3.K/c1-3-4(2)5(6,7)8;/h3H,1-2H3;/q-1;+1/b4-3+;
• InChI Key： IFJZXYDBLMMRCO-BJILWQEISA-N
• SMILES： [K+].F[B-](/C(=C/C)/C)(F)F

Computed Properties

• Exact Mass: 162.0229964g/mol
• Monoisotopic Mass: 162.0229964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 147-152 °C

Potassium (2Z)-2-Buten-2-yltrifluoroborate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives

Additional information on Potassium (2Z)-2-Buten-2-yltrifluoroborate

Introduction to Potassium (2Z)-2-Buten-2-yltrifluoroborate (CAS No. 1134643-88-1)

Potassium (2Z)-2-Buten-2-yltrifluoroborate, with the chemical formula K[C(4)H(5)BF(3)], is a specialized compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1134643-88-1, represents a unique class of organoboron derivatives that exhibit intriguing chemical properties and potential applications in synthetic chemistry and medicinal chemistry.

The structure of Potassium (2Z)-2-Buten-2-yltrifluoroborate features a boron trifluoride moiety linked to an allylic potassium salt. This configuration imparts exceptional stability and reactivity, making it a valuable intermediate in the synthesis of complex organic molecules. The presence of the trifluoroborate anion enhances the compound's solubility in polar solvents, facilitating its use in various chemical reactions and processes.

In recent years, there has been growing interest in the applications of organoboron compounds, particularly those containing trifluoromethyl or trifluoroborate groups. These groups are known to influence the electronic properties and metabolic stability of molecules, making them attractive for drug development. Potassium (2Z)-2-Buten-2-yltrifluoroborate is no exception and has been explored in several cutting-edge research projects.

One of the most compelling aspects of Potassium (2Z)-2-Buten-2-yltrifluoroborate is its role as a building block in the synthesis of pharmacologically active compounds. Researchers have leveraged its unique reactivity to develop novel heterocyclic structures and functionalized alkenes. These derivatives have shown promise in preclinical studies as potential candidates for treating various diseases, including cancer and inflammatory disorders.

The compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura coupling, has made it a staple in modern synthetic methodologies. These reactions are fundamental to constructing complex molecular frameworks and have been widely used in the pharmaceutical industry to create novel drug candidates. The stability and versatility of Potassium (2Z)-2-Buten-2-yltrifluoroborate make it an ideal candidate for these transformations.

Recent advancements in computational chemistry have also highlighted the importance of Potassium (2Z)-2-Buten-2-yltrifluoroborate in understanding reaction mechanisms and optimizing synthetic pathways. Molecular modeling studies have revealed insights into how this compound interacts with other reagents, providing a deeper understanding of its role in various chemical processes. These findings are not only academically fascinating but also have practical implications for improving synthetic efficiency.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of compounds containing trifluoroborate groups. The electron-withdrawing nature of these groups can enhance the bioavailability and metabolic stability of drug molecules, making them more effective in vivo. Potassium (2Z)-2-Buten-2-yltrifluoroborate has been investigated as a precursor for several lead compounds that are currently undergoing further optimization.

In addition to its pharmaceutical applications, Potassium (2Z)-2-Buten-2-yltrifluoroborate has found utility in materials science. Its unique electronic properties make it a candidate for developing new types of organic semiconductors and catalysts. Researchers are exploring its potential use in organic light-emitting diodes (OLEDs) and other advanced electronic devices, where precise control over molecular structure is crucial.

The synthesis of Potassium (2Z)-2-Buten-2-yltrifluoroborate involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Recent improvements in synthetic techniques have made it more feasible to produce this compound on a larger scale, opening up new possibilities for its industrial use. Process chemists are continuously refining these methods to improve cost-effectiveness and sustainability.

The safety profile of Potassium (2Z)-2-Buten-2-yltrifluoroborate is another important consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. Its reactivity with moisture and other chemicals necessitates careful storage conditions to prevent degradation or unwanted side reactions.

Future research directions for Potassium (2Z)-2-yt-but-en -y-trif luoro-borate include expanding its applications in drug discovery and materials science. There is particular interest in developing new derivatives that exhibit enhanced biological activity or improved material properties. Collaborative efforts between academic researchers and industry scientists are expected to drive innovation in this area.

In conclusion, Potassium (2Z)- But en - y-tri fluoro-borate stands out as a versatile and promising compound with significant potential across multiple domains of chemistry and pharmacology. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists working on complex molecular architectures. As research continues to uncover new applications for this compound, its importance is likely to grow even further.